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Compound of Interest

Compound Name: GDC-0834 (S-enantiomer)

Cat. No.: B1663581 Get Quote

Application Notes and Protocols for GDC-0834
(S-enantiomer)
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed recommendations for the handling, storage, and use of GDC-
0834 (S-enantiomer), a potent and selective inhibitor of Bruton's tyrosine kinase (BTK).

Adherence to these guidelines is crucial for maintaining the compound's integrity and ensuring

accurate and reproducible experimental outcomes.

Compound Information
Parameter Value

IUPAC Name

(S)-N-(3-(6-((4-(1,4-dimethyl-3-oxopiperazin-2-

yl)phenyl)amino)-4-methyl-5-oxo-4,5-

dihydropyrazin-2-yl)-2-methylphenyl)-4,5,6,7-

tetrahydrobenzo[b]thiophene-2-carboxamide

Molecular Formula C₃₃H₃₆N₆O₃S

Molecular Weight 596.74 g/mol

CAS Number 1133432-50-4

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1663581?utm_src=pdf-interest
https://www.benchchem.com/product/b1663581?utm_src=pdf-body
https://www.benchchem.com/product/b1663581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Recommendations
Proper storage of GDC-0834 (S-enantiomer) is critical to prevent degradation and maintain its

biological activity. Recommendations for both solid and solution forms are provided below.

Solid Form (Powder)
Storage Condition

Recommended
Temperature

Shelf Life

Long-term -20°C Up to 3 years

Short-term 4°C Up to 2 years

It is recommended to store the solid compound in a tightly sealed container, protected from

light and moisture.

In Solution
Storage Condition

Recommended
Temperature

Shelf Life

Long-term -80°C Up to 2 years

Short-term -20°C Up to 1 year

Stock solutions should be aliquoted into single-use volumes to avoid repeated freeze-thaw

cycles, which can lead to compound degradation.

Solubility
GDC-0834 (S-enantiomer) exhibits limited solubility in aqueous solutions. The recommended

solvent for preparing stock solutions is dimethyl sulfoxide (DMSO).

Solvent Solubility

DMSO ≥ 32 mg/mL (≥ 53.62 mM)[1]

Water Insoluble
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Note on DMSO: Hygroscopic DMSO can significantly impact the solubility of the product. It is

highly recommended to use newly opened, anhydrous DMSO for the preparation of stock

solutions.

Experimental Protocols
Preparation of Stock Solutions
Materials:

GDC-0834 (S-enantiomer) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Protocol:

Equilibrate the vial of GDC-0834 (S-enantiomer) to room temperature before opening to

prevent moisture condensation.

Weigh the desired amount of the compound using an analytical balance.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock solution

concentration (e.g., for a 10 mM stock solution, add 167.58 µL of DMSO per 1 mg of GDC-

0834).

Vortex the solution thoroughly to ensure complete dissolution. Gentle warming (e.g., in a

37°C water bath) and sonication can be used to aid dissolution if necessary.

Aliquot the stock solution into single-use volumes in sterile polypropylene tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol for Assessing Solution Stability
This protocol provides a general framework for assessing the stability of GDC-0834 in a

specific solvent and storage condition.
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Materials:

Prepared stock solution of GDC-0834 (S-enantiomer)

Solvent of interest (e.g., cell culture medium, buffer)

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Appropriate HPLC column (e.g., C18)

Incubators or environmental chambers set to desired storage temperatures

Protocol:

Dilute the GDC-0834 stock solution to the final working concentration in the solvent of

interest.

Prepare multiple, identical aliquots of the solution.

Establish a "time zero" sample by immediately analyzing one aliquot via HPLC to determine

the initial peak area of GDC-0834.

Store the remaining aliquots under the desired experimental conditions (e.g., 4°C, room

temperature, 37°C).

At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), retrieve an aliquot from each

storage condition.

Analyze the samples by HPLC using the same method as the "time zero" sample.

Calculate the percentage of GDC-0834 remaining at each time point relative to the "time

zero" sample. The formula is: % Remaining = (Peak Area at Time X / Peak Area at Time 0) *

100

Plot the percentage of remaining GDC-0834 against time to determine the stability profile.

Metabolic Stability Considerations
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A critical characteristic of GDC-0834 is its metabolic instability, particularly in human-derived in

vitro systems. The compound undergoes rapid amide hydrolysis, primarily mediated by

aldehyde oxidase (AO) and carboxylesterases (CES) present in the liver cytosol. This leads to

the formation of an inactive aniline metabolite.

This high rate of metabolism in human systems resulted in very low systemic exposure in

clinical trials.[2][3][4][5] Researchers should be aware of this property when designing and

interpreting in vitro and in vivo experiments, especially those involving human cells, tissues, or

animal models with humanized livers.

Safety and Handling
As with any chemical compound, appropriate safety precautions should be taken when

handling GDC-0834 (S-enantiomer).

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves.

Handling: Avoid inhalation of dust and direct contact with skin and eyes. Handle the

compound in a well-ventilated area, preferably in a chemical fume hood.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

For comprehensive safety information, it is recommended to consult the Safety Data Sheet

(SDS) provided by the supplier.

Visualizations
Bruton's Tyrosine Kinase (BTK) Signaling Pathway
GDC-0834 is a potent inhibitor of Bruton's tyrosine kinase (BTK), a key enzyme in the B-cell

receptor (BCR) signaling pathway. Inhibition of BTK blocks the downstream signaling cascade

that is crucial for B-cell proliferation, differentiation, and survival.
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Caption: BTK Signaling Pathway and the inhibitory action of GDC-0834.

Experimental Workflow for Solution Stability
Assessment
The following diagram illustrates a typical workflow for determining the stability of GDC-0834 in

a solution over time.
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Caption: Workflow for assessing the stability of GDC-0834 in solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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